Cas no 1311997-34-8 (N-methyl-2-[4-(2-phenylethenesulfonamido)phenoxy]acetamide)

• Product Name: N-methyl-2-[4-(2-phenylethenesulfonamido)phenoxy]acetamide
• CAS No: 1311997-34-8
• MF: C₁₇H₁₈N₂O₄S
• MW: 346.400823116302
• CID: 6060122
• PubChem ID: 53571359
• Update Time: 2025-07-23

N-methyl-2-[4-(2-phenylethenesulfonamido)phenoxy]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26579750
• N-methyl-2-[4-[[(E)-2-phenylethenyl]sulfonylamino]phenoxy]acetamide
• Z1134929293
• N-methyl-2-[4-(2-phenylethenesulfonamido)phenoxy]acetamide
• 1311997-34-8

• Inchi： 1S/C17H18N2O4S/c1-18-17(20)13-23-16-9-7-15(8-10-16)19-24(21,22)12-11-14-5-3-2-4-6-14/h2-12,19H,13H2,1H3,(H,18,20)/b12-11+
• InChI Key： JCLUZLAEAJADQK-VAWYXSNFSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)OCC(NC)=O)(=O)=O

Computed Properties

• Exact Mass: 346.09872823g/mol
• Monoisotopic Mass: 346.09872823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-methyl-2-[4-(2-phenylethenesulfonamido)phenoxy]acetamide

Professional Introduction to N-methyl-2-[4-(2-phenylethenesulfonamido)phenoxy]acetamide (CAS No. 1311997-34-8)

N-methyl-2-[4-(2-phenylethenesulfonamido)phenoxy]acetamide, a compound with the CAS number 1311997-34-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a N-methyl group and a 2-phenylethenesulfonamido moiety, contribute to its distinctive chemical properties and biological activities.

The synthesis and characterization of N-methyl-2-[4-(2-phenylethenesulfonamido)phenoxy]acetamide have been subjects of extensive research in recent years. The introduction of the 4-(2-phenylethenesulfonamido)phenoxy group into the molecular framework enhances its interactions with biological targets, making it a promising candidate for drug development. This modification has been shown to improve solubility and bioavailability, which are critical factors in the formulation of effective pharmaceutical agents.

Recent studies have highlighted the importance of sulfonamido derivatives in medicinal chemistry. The sulfonamido group, characterized by its high reactivity and ability to form hydrogen bonds, plays a crucial role in modulating the pharmacokinetic properties of drugs. In the case of N-methyl-2-[4-(2-phenylethenesulfonamido)phenoxy]acetamide, this group contributes to its binding affinity with various enzymes and receptors, thereby influencing its therapeutic efficacy.

The N-methyl group in the molecule further enhances its pharmacological profile by influencing metabolic stability and reducing toxicity. This modification is particularly important in the development of drugs that require prolonged half-lives to maintain therapeutic levels. The combination of these structural elements makes N-methyl-2-[4-(2-phenylethenesulfonamido)phenoxy]acetamide a versatile compound with potential applications in multiple therapeutic areas.

In the realm of drug discovery, computational modeling has played a pivotal role in understanding the interactions between N-methyl-2-[4-(2-phenylethenesulfonamido)phenoxy]acetamide and its biological targets. Advanced computational techniques, such as molecular dynamics simulations and docking studies, have provided valuable insights into the binding mechanisms and pharmacophoric features of this compound. These studies have not only facilitated the design of more effective derivatives but also helped in predicting their potential side effects.

The biological activity of N-methyl-2-[4-(2-phenylethenesulfonamido)phenoxy]acetamide has been evaluated in various preclinical models. Initial findings suggest that this compound exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. This has opened up new avenues for its use in treating chronic inflammatory diseases, where traditional treatments often suffer from significant side effects. The ability of this compound to modulate these pathways without causing severe adverse reactions makes it an attractive candidate for further development.

The pharmaceutical industry has been increasingly focusing on developing drugs with improved pharmacokinetic profiles. N-methyl-2-[4-(2-phenylethenesulfonamido)phenoxy]acetamide stands out due to its favorable solubility, bioavailability, and metabolic stability. These properties are essential for ensuring that the drug reaches its target site in adequate concentrations and remains active for an extended period. The optimization of these parameters is crucial for enhancing patient compliance and therapeutic outcomes.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex molecules like N-methyl-2-[4-(2-phenylethenesulfonamido)phenoxy]acetamide. New methodologies have been developed that allow for precise control over molecular structure, leading to higher yields and purities. These improvements have not only reduced production costs but also facilitated rapid screening of new derivatives for enhanced biological activity.

The potential applications of N-methyl-2-[4-(2-phenylethenesulfonamido)phenoxy]acetamide extend beyond traditional pharmaceutical uses. Research is ongoing into its potential role in agrochemicals and specialty chemicals, where its unique properties could be leveraged for developing novel formulations with improved performance characteristics. This versatility underscores the importance of investing in fundamental research to uncover new applications for existing compounds.

In conclusion, N-methyl-2-[4-(2-phenylethenesulfonamido)phenoxy]acetamide (CAS No. 1311997-34-8) is a multifaceted compound with significant potential in pharmaceutical development. Its unique structural features, combined with recent advancements in synthetic and computational chemistry, make it a promising candidate for treating various diseases with minimal side effects. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.